(Rac)-MGV354

• Molecular Formula: C35H37N5O3
• Molecular Weight: 575.7 g/mol
• InChI: InChI=1S/C35H37N5O3/c1-21-19-26(23-15-17-39(18-16-23)34(41)25-9-10-25)12-13-29(21)37-31-14-11-24-5-3-6-27(33(24)31)30-7-4-8-32(38-30)40-22(2)28(20-36-40)35(42)43/h3-8,12-13,19-20,23,25,31,37H,9-11,14-18H2,1-2H3,(H,42,43)
• InChIKey: MAUQVVDVXCBOHQ-UHFFFAOYSA-N

MGV354: sGC Activator for Preclinical IOP Research

(Rac)-MGV354 (CAS 1852495-86-3) is the racemic mixture of MGV354, a novel, potent, and selective soluble guanylate cyclase (sGC) activator specifically designed for topical ocular delivery as a potential therapy for glaucoma [1]. As an sGC activator, it directly stimulates the oxidized or heme-free form of the enzyme, restoring cyclic GMP (cGMP) production in conditions of oxidative stress and nitric oxide (NO) dysregulation [1]. The compound is supplied as a racemic mixture, providing a critical tool for stereoselectivity and structure-activity relationship (SAR) studies [2].

Pathway Probe Oxidized-sGC signaling tool independent of nitric oxide

Delivery Model Topical ocular application for preclinical IOP research

Compound Form Racemic mixture suitable for tool-compound studies

• [1] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. doi:10.1167/iovs.18-23772. View Source
• [2] Ehara T, Adams CM, Bevan D, et al. The Discovery of (S)-1-(6-(3-((4-(1-(Cyclopropanecarbonyl)piperidin-4-yl)-2-methylphenyl)amino)-2,3-dihydro-1H-inden-4-yl)pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic Acid, a Soluble Guanylate Cyclase Activator Specifically Designed for Topical Ocular Delivery as a Therapy for Glaucoma. J Med Chem. 2018;61(6):2552-2570. doi:10.1021/acs.jmedchem.8b00007. View Source

MGV354: Preclinical-Clinical Translational Gap

Generic substitution among sGC-targeting compounds is not scientifically valid due to fundamental differences in mechanism of action and potency. (Rac)-MGV354 is an 'sGC activator' that binds to and activates the oxidized/heme-free form of the enzyme, a property not shared by 'sGC stimulators' like riociguat or vericiguat, which require a reduced heme moiety for activity [1]. Furthermore, (Rac)-MGV354 demonstrates sub-nanomolar potency in CHO cells, which is 30- to >100-fold more potent than prototypical activators like cinaciguat [1][2]. In vivo, its sustained intraocular pressure (IOP) lowering effect in primate glaucoma models surpasses that of travoprost, a clinical standard, highlighting unique efficacy characteristics [1]. The following quantitative evidence underscores why (Rac)-MGV354 is a distinct chemical probe, not an interchangeable analog.

Oxidized-sGC Specificity

sGC stimulators may not replicate oxidized-sGC-dependent pathway response

Topical Delivery Design

Systemic sGC modulators may not match topical ocular delivery context

Translational Dataset Gap

Other sGC activators lack documented preclinical-clinical mismatch data

• [1] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. doi:10.1167/iovs.18-23772. View Source
• [2] Probes & Drugs Portal. Cinaciguat (PD051027). Accessed 2026. EC50 data for cinaciguat. View Source

MGV354: Comparative Evidence Profile

Preferential Binding to Oxidized sGC

(Rac)-MGV354, as the racemate of MGV354, exhibits EC50 values of <0.5 nM in CHO cells and 5 nM in GTM-3E cells [1]. In direct comparison, cinaciguat (BAY 58-2667), a prototypical sGC activator, has a reported EC50 of 15 nM in platelets [2], representing a >30-fold lower potency. BAY 60-2770, another NO-independent sGC activator, has an EC50 of 5.4 nM on recombinant sGC , while the clinical-stage BI 685509 (avenciguat) shows EC50 values ranging from 3.52 to 9.29 nM across species . The sub-nanomolar potency of (Rac)-MGV354 in CHO cells establishes it as a high-affinity tool for investigating sGC-dependent cGMP signaling at minimal compound concentrations.

sGC Binding Selectivity

Head-to-head

7-fold higher Bmax for oxidized sGC; 8–10-fold greater cGMP

Supports oxidation-state-specific sGC signaling studies

Human sGC full-length protein binding assay

Evidence Dimension	Potency (EC50) in cellular assays
Target Compound Data	(Rac)-MGV354: <0.5 nM (CHO cells); 5 nM (GTM-3E cells)
Comparator Or Baseline	Cinaciguat: 15 nM (platelets); BAY 60-2770: 5.4 nM (recombinant sGC); BI 685509: 3.52-9.29 nM (various species sGC)
Quantified Difference	(Rac)-MGV354 is >30-fold more potent than cinaciguat and at least 10-fold more potent than BAY 60-2770 in the most sensitive assays.
Conditions	CHO and GTM-3E cell lines; recombinant sGC reporter cell lines; platelet assays.

Why This Matters

The sub-nanomolar potency enables robust sGC activation at lower concentrations, reducing potential off-target effects and conserving compound for extended in vitro studies.

• [1] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. doi:10.1167/iovs.18-23772. View Source
• [2] Probes & Drugs Portal. Cinaciguat (PD051027). Accessed 2026. View Source

cGMP Induction in Trabecular Meshwork Cells

In binding studies using human sGC full-length protein, MGV354 displayed a 7-fold greater Bmax to oxidized sGC compared to reduced sGC [1]. Functionally, it generated an 8- to 10-fold greater cGMP in human trabecular meshwork (hTM) cells under oxidized conditions relative to reduced conditions [1]. This preferential activation of the heme-oxidized, NO-insensitive form of sGC is the defining characteristic of the 'sGC activator' class and clearly distinguishes (Rac)-MGV354 from 'sGC stimulators' (e.g., riociguat) that require a reduced heme moiety for activity.

cGMP Potency (EC50)

Context-dependent

EC50 2.5 ± 1.6 nM (NTM cells)

Supports ocular cell target-engagement assay context

Cross-study comparison; verify under identical conditions

Evidence Dimension	Binding affinity (Bmax) and functional cGMP production
Target Compound Data	MGV354: 7-fold greater Bmax to oxidized vs reduced sGC; 8- to 10-fold greater cGMP production in oxidized vs reduced conditions.
Comparator Or Baseline	Oxidized sGC vs reduced sGC (same assay system)
Quantified Difference	7-fold (Bmax); 8- to 10-fold (cGMP)
Conditions	Human sGC full-length protein binding assay; primary human trabecular meshwork (hTM) cells.

Why This Matters

This profile is critical for research in diseases where oxidative stress impairs NO-sGC-cGMP signaling, such as glaucoma, making (Rac)-MGV354 a targeted probe for studying sGC dysfunction.

• [1] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. doi:10.1167/iovs.18-23772. View Source

IOP Reduction in Rabbit Glaucoma Model

In a cynomolgus monkey model of glaucoma, a single topical ocular dose of MGV354 produced a significant, dose-dependent reduction in IOP of 20% to 40% versus vehicle, with effects lasting up to 24 hours post-dose [1]. Once-daily dosing sustained IOP lowering for up to 7 days [1]. Notably, the magnitude of IOP reduction was greater than that induced by Travatan (travoprost), a standard-of-care prostaglandin analog, in the same model [1].

IOP Reduction (Rabbit)

Class-level

20–40% IOP reduction vs vehicle; sustained 6 h

Supports in vivo IOP model-response context

Pigmented rabbit; single topical dose

Evidence Dimension	Intraocular Pressure (IOP) Reduction
Target Compound Data	MGV354: 20-40% IOP reduction vs vehicle, lasting up to 24h (single dose) and sustained over 7 days (once-daily dosing).
Comparator Or Baseline	Travatan (travoprost): IOP reduction magnitude less than MGV354.
Quantified Difference	Greater magnitude (exact percentage not specified in abstract; stated as 'greater in magnitude').
Conditions	Cynomolgus monkey model of glaucoma, topical ocular dosing.

Why This Matters

For researchers evaluating novel IOP-lowering mechanisms, (Rac)-MGV354 demonstrates superior efficacy duration and magnitude in gold-standard primate models compared to an established clinical comparator.

• [1] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. doi:10.1167/iovs.18-23772. View Source

IOP Lowering vs. Travoprost in Monkey Glaucoma Model

In a randomized, controlled Phase I/II study, topical MGV354 0.1% ophthalmic suspension failed to demonstrate a statistically significant IOP-lowering effect versus vehicle in patients with ocular hypertension or glaucoma. The change from baseline to day 8 in mean diurnal IOP was -0.6 mmHg for MGV354 and -1.1 mmHg for vehicle (difference: 0.5 mmHg favoring vehicle, 95% CI: -0.7 to 1.7) [1]. Ocular hyperemia was the main adverse event noted [1].

IOP vs Travoprost (NHP)

Head-to-head

IOP reduction exceeded travoprost; sustained ≥24 h

Supports comparative model endpoint context

Cynomolgus monkey laser-induced glaucoma model

Evidence Dimension	Clinical IOP Reduction
Target Compound Data	MGV354 0.1%: -0.6 mmHg change from baseline (mean diurnal IOP).
Comparator Or Baseline	Vehicle: -1.1 mmHg change from baseline.
Quantified Difference	Difference: 0.5 mmHg favoring vehicle (95% CI: -0.7 to 1.7); no significant effect.
Conditions	Phase I/II clinical trial in patients with ocular hypertension or glaucoma; once-daily topical dosing for 7 days.

Why This Matters

This negative clinical outcome serves as a critical data point for translational scientists, highlighting the disconnect between robust preclinical efficacy and human response, and informing the selection of appropriate in vivo models.

• [1] Stacy R, Huttner K, Watts J, et al. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma. Am J Ophthalmol. 2018;192:113-123. doi:10.1016/j.ajo.2018.05.015. View Source

Lack of IOP Efficacy in Glaucoma Clinical Trial

(Rac)-MGV354 is the racemic mixture of MGV354, which is the (S)-enantiomer (also designated Compound (+)-23) [1]. The racemate contains equal amounts of both enantiomers, allowing researchers to investigate stereoselective sGC activation by comparing its activity to that of the pure enantiomer. This is particularly valuable for structure-activity relationship (SAR) studies aimed at optimizing sGC activator pharmacology.

Clinical IOP Endpoint

Reported

MGV354: -0.6 mmHg vs Vehicle: -1.1 mmHg (95% CI -0.7 to 1.7)

Supports translational gap dataset; negative control context

Phase I/II, n=50; no significant IOP separation

Evidence Dimension	Stereochemical composition
Target Compound Data	(Rac)-MGV354: racemic mixture (1:1 enantiomer ratio).
Comparator Or Baseline	MGV354 ((S)-enantiomer, Compound (+)-23): single enantiomer.
Quantified Difference	Racemate contains both enantiomers; activity may differ due to stereoselectivity.
Conditions	Structural characterization (J Med Chem, 2018).

Why This Matters

Procurement of the racemate provides a cost-effective and essential control for experiments designed to dissect the contribution of stereochemistry to sGC activation and downstream biological effects.

• [1] Ehara T, Adams CM, Bevan D, et al. The Discovery of (S)-1-(6-(3-((4-(1-(Cyclopropanecarbonyl)piperidin-4-yl)-2-methylphenyl)amino)-2,3-dihydro-1H-inden-4-yl)pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic Acid, a Soluble Guanylate Cyclase Activator Specifically Designed for Topical Ocular Delivery as a Therapy for Glaucoma. J Med Chem. 2018;61(6):2552-2570. doi:10.1021/acs.jmedchem.8b00007. View Source

MGV354: Strategic Research Applications

Oxidation-Dependent sGC Signaling & Target Engagement

Utilize (Rac)-MGV354 as a chemical probe to specifically activate oxidized/heme-free sGC. Its 7-fold greater Bmax and 8- to 10-fold greater cGMP production under oxidized conditions [1] make it an ideal tool for dissecting the role of sGC dysfunction in models of glaucoma, pulmonary hypertension, or other diseases where oxidative stress impairs NO signaling. Compare its effects to sGC stimulators (e.g., riociguat) to differentiate pathway contributions.

Preclinical Efficacy Benchmark for IOP-Lowering Agents

Employ (Rac)-MGV354 in rabbit and cynomolgus monkey models of glaucoma to evaluate IOP-lowering efficacy and duration. The compound's ability to reduce IOP by 20-40% for up to 24 hours after a single dose, and to sustain this effect with once-daily dosing for 7 days, provides a robust positive control for novel IOP-lowering agents [1]. Its superior magnitude of effect versus travoprost in the same model establishes a high benchmark for comparator studies [1].

Translational Pharmacology Teaching & Hypothesis Testing

Use (Rac)-MGV354 as a case study for translational disconnect analysis. The stark contrast between robust IOP lowering in preclinical models [1] and the lack of efficacy in human clinical trials [2] provides a unique opportunity to investigate species-specific differences in ocular metabolism, drug distribution, or target engagement. Studies on MGV354 metabolism [3] can inform improved preclinical model selection and PK-PD modeling for future ocular therapeutics.

Negative Control for Ocular Hypertension Target Validation

Incorporate (Rac)-MGV354 as a critical control in SAR campaigns focused on sGC activators. By comparing the activity of the racemic mixture to that of the pure (S)-enantiomer (MGV354) [4], researchers can quantify the contribution of stereochemistry to potency, selectivity, and in vivo efficacy. This approach is essential for optimizing lead compounds and understanding the molecular basis of sGC activation.

Application

Selection Property

Validation Focus

Oxidation-dependent sGC signaling

Oxidized sGC selectivity

cGMP response in ocular cells

Preclinical IOP model benchmarking

Topical ocular IOP response

Model endpoint validation

Translational pharmacology studies

Preclinical-clinical mismatch dataset

Species-translation interpretation

sGC target validation negative control

Reported IOP non-separation profile

Vehicle-controlled endpoint calibration

• [1] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. doi:10.1167/iovs.18-23772. View Source
• [2] Stacy R, Huttner K, Watts J, et al. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma. Am J Ophthalmol. 2018;192:113-123. doi:10.1016/j.ajo.2018.05.015. View Source
• [3] Dumouchel JL, et al. Understanding metabolism related differences in ocular efficacy of MGV354. Xenobiotica. 2021;51(1):1-11. doi:10.1080/00498254.2020.1794658. View Source
• [4] Ehara T, Adams CM, Bevan D, et al. The Discovery of (S)-1-(6-(3-((4-(1-(Cyclopropanecarbonyl)piperidin-4-yl)-2-methylphenyl)amino)-2,3-dihydro-1H-inden-4-yl)pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic Acid, a Soluble Guanylate Cyclase Activator Specifically Designed for Topical Ocular Delivery as a Therapy for Glaucoma. J Med Chem. 2018;61(6):2552-2570. doi:10.1021/acs.jmedchem.8b00007. View Source